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Compound of Interest

Compound Name: 1-Decanol-d5

Cat. No.: B1531854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quality control

specifications and analytical methodologies for 1-Decanol-d5. This deuterated analog of 1-

decanol is a critical internal standard and tracer in various research and development

applications, particularly in mass spectrometry-based quantitative analysis. Ensuring its

chemical and isotopic purity is paramount for data integrity.

Physicochemical Properties
Property Specification

Chemical Formula C₁₀H₁₇D₅O

Molecular Weight 163.31 g/mol

Appearance Colorless liquid

Solubility
Soluble in methanol, ethanol, and other organic

solvents.

Analytical Specifications and Results
The following tables summarize the key quality attributes of 1-Decanol-d5, along with typical

acceptance criteria and analytical results.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1531854?utm_src=pdf-interest
https://www.benchchem.com/product/b1531854?utm_src=pdf-body
https://www.benchchem.com/product/b1531854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2.1: Identity, Purity, and Isotopic Enrichment
Test Method

Acceptance
Criteria

Result

Identity ¹H-NMR, GC-MS Conforms to structure Conforms

Chemical Purity GC-FID ≥ 98.0% 99.5%

Isotopic Purity ¹H-NMR / Mass Spec. ≥ 98 atom % D 99.2 atom % D

Water Content Karl Fischer Titration ≤ 0.1% 0.05%

Table 2.2: Residual Solvents
This analysis is performed according to USP <467> guidelines.

Solvent Acceptance Criteria (ppm) Result (ppm)

Methanol ≤ 3000 Not Detected

Ethanol ≤ 5000 Not Detected

Acetone ≤ 5000 Not Detected

Hexane ≤ 290 Not Detected

Table 2.3: Elemental Impurities
This analysis is performed according to ICH Q3D and USP <232>/<233> guidelines.

Element Acceptance Criteria (ppm) Result (ppm)

Lead (Pb) ≤ 0.5 < 0.1

Arsenic (As) ≤ 1.5 < 0.1

Cadmium (Cd) ≤ 0.5 < 0.1

Mercury (Hg) ≤ 1.5 < 0.1
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Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Identity by ¹H-NMR Spectroscopy
Objective: To confirm the structural integrity of 1-Decanol-d5.

Instrumentation: 400 MHz (or higher) Nuclear Magnetic Resonance Spectrometer.

Sample Preparation: A 5-10 mg sample is dissolved in 0.7 mL of a suitable deuterated

solvent (e.g., Chloroform-d, CDCl₃) and transferred to a 5 mm NMR tube.

Acquisition Parameters:

Pulse Program: Standard proton pulse sequence.

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 0 - 10 ppm

Data Analysis: The resulting spectrum is compared to a reference spectrum of non-

deuterated 1-Decanol. The absence or significant reduction of proton signals at the

deuterated positions confirms the isotopic labeling.

Chemical Purity by Gas Chromatography with Flame
Ionization Detection (GC-FID)

Objective: To determine the chemical purity of 1-Decanol-d5.

Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

Sample Preparation: A stock solution of the sample is prepared in a suitable solvent (e.g.,

methanol) at a concentration of approximately 1 mg/mL. A series of dilutions may be

performed to ensure the concentration is within the linear range of the detector.
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Chromatographic Conditions:

Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250°C.

Detector Temperature: 300°C.

Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to

280°C at 10°C/min, and hold for 5 minutes.

Data Analysis: The peak area of 1-Decanol-d5 is measured and expressed as a percentage

of the total peak area of all components in the chromatogram.

Isotopic Purity by ¹H-NMR Spectroscopy and Mass
Spectrometry

Objective: To quantify the isotopic enrichment of deuterium in 1-Decanol-d5.

Method 1: ¹H-NMR Spectroscopy

Instrumentation and Sample Preparation: As described in section 3.1.

Data Analysis: The integral of the residual proton signals at the deuterated positions is

compared to the integral of a non-deuterated proton signal (e.g., the methyl group

protons). The atom percent deuterium is calculated based on this ratio.

Method 2: Mass Spectrometry (GC-MS)

Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions: As described in section 3.2.

Mass Spectrometry Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Scan Range: m/z 30-200.

Data Analysis: The relative intensities of the molecular ion peaks corresponding to the

deuterated (d5) and non-deuterated (d0) species are used to calculate the isotopic

enrichment.

Water Content by Karl Fischer Titration
Objective: To determine the water content in the 1-Decanol-d5 sample.

Instrumentation: Karl Fischer titrator (coulometric or volumetric).

Sample Preparation: A known weight of the 1-Decanol-d5 sample is accurately measured

and injected directly into the titration cell containing the Karl Fischer reagent.

Procedure: The titration is performed according to the instrument manufacturer's instructions.

The instrument automatically detects the endpoint and calculates the water content.

Elemental Impurities by Inductively Coupled Plasma-
Mass Spectrometry (ICP-MS)

Objective: To quantify trace elemental impurities.

Instrumentation: Inductively Coupled Plasma-Mass Spectrometer.

Sample Preparation: A known amount of the 1-Decanol-d5 sample is accurately weighed

and digested using a closed-vessel microwave digestion system with a mixture of nitric acid

and hydrochloric acid. The digested sample is then diluted to a known volume with deionized

water.

Analysis: The prepared sample solution is introduced into the ICP-MS. The instrument is

calibrated using certified reference standards for the elements of interest.

Data Analysis: The concentration of each element in the sample is determined by comparing

its signal intensity to the calibration curve.

Visualizations
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The following diagrams illustrate key workflows and logical relationships in the analysis of 1-
Decanol-d5.
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Caption: Analytical workflow for the quality control of 1-Decanol-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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